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Compound of Interest

Compound Name: Furan-2,5-dicarbohydrazide

Cat. No.: B1330247 Get Quote

Welcome to the technical support center for Furan-2,5-dicarbohydrazide and its derivatives.

This resource is designed for researchers, scientists, and drug development professionals to

provide guidance on the safe handling, synthesis, and troubleshooting of these high-energy

compounds.

Frequently Asked Questions (FAQs)
Q1: What is Furan-2,5-dicarbohydrazide and why is it considered a high-energy compound?

A1: Furan-2,5-dicarbohydrazide is an organic compound consisting of a central furan ring

with carbohydrazide groups (-CONHNH₂) attached at the 2 and 5 positions. The presence of

multiple nitrogen-nitrogen and nitrogen-hydrogen bonds in the two hydrazide moieties

contributes to its high energy content. Such compounds can be sensitive to heat, friction, and

impact, and may decompose rapidly, releasing a significant amount of energy. Salts and metal

complexes of carbohydrazides can be used as primary explosives in laser detonators.[1]

Q2: What are the primary hazards associated with handling Furan-2,5-dicarbohydrazide?

A2: The primary hazards include:

Explosive Decomposition: Like other carbohydrazides, it may explode upon heating.[1][2]

Irritation: It can be irritating to the skin, eyes, and respiratory system.[2][3][4]

Toxicity: It may be harmful if swallowed.[3][4]
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Allergic Reactions: Skin contact may trigger allergic reactions.[4]

Environmental Hazards: The compound can be toxic to aquatic organisms.[2][3]

Q3: What are the recommended storage conditions for Furan-2,5-dicarbohydrazide?

A3: Store in a cool, dry, and well-ventilated area in a tightly sealed, original container. Keep

away from heat, sources of ignition, and incompatible materials such as strong oxidizing agents

and acids. Protect containers from physical damage and check regularly for leaks.

Q4: What are the typical starting materials for the synthesis of Furan-2,5-dicarbohydrazide?

A4: The synthesis of Furan-2,5-dicarbohydrazide typically starts from Furan-2,5-dicarboxylic

acid (FDCA) or its esters, such as dimethyl furan-2,5-dicarboxylate. The dicarboxylic acid or its

ester is then reacted with hydrazine hydrate.
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Problem Potential Cause Troubleshooting Steps

Low or no yield of Furan-2,5-

dicarbohydrazide

Incomplete reaction; impure

starting materials; side

reactions.

- Ensure the reaction goes to

completion by monitoring with

TLC. - Use high-purity, freshly

distilled starting materials. -

Control the reaction

temperature to minimize side

reactions.

Product is discolored

Presence of impurities from the

starting materials or side

reactions.

- Purify the crude product by

recrystallization from a suitable

solvent like ethanol. - Use

activated charcoal during

recrystallization to remove

colored impurities.

Difficulty in purifying the

product

The product may be insoluble

in common recrystallization

solvents.

- Experiment with different

solvent systems for

recrystallization. - If

recrystallization is ineffective,

consider column

chromatography with an

appropriate eluent.

Unexpected peaks in NMR or

IR spectra

Presence of unreacted starting

materials, side products, or

residual solvent.

- Compare the spectra with

known data for the starting

materials. - The absence of a

broad O-H stretch (from the

carboxylic acid) and the

presence of N-H and C=O

bands in the IR spectrum are

indicative of successful

synthesis.

Sudden decomposition or

unexpected energetic event

The compound is thermally

sensitive and may have been

exposed to excessive heat,

friction, or impact.

- Always handle the compound

behind a blast shield. - Use

non-sparking tools. - Avoid

heating the compound rapidly

or to high temperatures. - Be
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aware of the decomposition

temperature from thermal

analysis data.

Quantitative Data
While specific quantitative data for the energetic properties of pure Furan-2,5-
dicarbohydrazide is limited in publicly available literature, a silver(I) complex of this ligand,

[Ag(Furan-2,5-dicarbohydrazide)ClO₄]n (ECP-1), has been reported with the following

properties[5]:

Property Value

Impact Sensitivity (IS) 4 J

Friction Sensitivity (FS) 84 N

Onset Decomposition Temperature (Td) 305 °C

Note: These values are for a metal complex and will differ from the pure ligand. They are

provided for illustrative purposes to highlight the energetic nature of compounds derived from

Furan-2,5-dicarbohydrazide.

Experimental Protocols
Synthesis of Furan-2,5-dicarbohydrazide

This protocol is a general procedure based on the synthesis of similar carbohydrazide

derivatives and should be adapted and optimized with appropriate safety precautions.

Esterification of Furan-2,5-dicarboxylic acid (FDCA):

In a round-bottom flask, suspend FDCA in an excess of methanol.

Add a catalytic amount of concentrated sulfuric acid.

Reflux the mixture until the reaction is complete (monitor by TLC).
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After cooling, neutralize the acid catalyst and remove the methanol under reduced

pressure.

Purify the resulting dimethyl furan-2,5-dicarboxylate by recrystallization.

Hydrazinolysis of Dimethyl furan-2,5-dicarboxylate:

Dissolve the purified dimethyl furan-2,5-dicarboxylate in a suitable solvent such as

ethanol.

Add an excess of hydrazine hydrate to the solution.

Reflux the reaction mixture for several hours until the reaction is complete (monitor by

TLC).

Cool the reaction mixture to room temperature to allow the Furan-2,5-dicarbohydrazide
to precipitate.

Collect the precipitate by filtration, wash with cold ethanol, and dry under vacuum.

Visualizations
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Synthesis of Furan-2,5-dicarbohydrazide

Start: Furan-2,5-dicarboxylic acid

Esterification with Methanol

Dimethyl furan-2,5-dicarboxylate

Hydrazinolysis with Hydrazine Hydrate

Furan-2,5-dicarbohydrazide

Click to download full resolution via product page

Caption: Synthetic pathway for Furan-2,5-dicarbohydrazide.
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Troubleshooting Low Yield

Low Yield Observed

Check Reaction Completion (TLC)

Incomplete Reaction

Yes

No

Check Reactant Purity

Impure Reactants

Optimize Reaction Conditions (Temp, Time)

Improved Yield

Purify/Replace Reactants

Click to download full resolution via product page

Caption: Troubleshooting workflow for low reaction yield.
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Safety Precautions

Personal Protective Equipment (PPE)

- Safety Goggles
- Lab Coat

- Chemical-resistant Gloves

Handling Procedures

- Work in a well-ventilated fume hood
- Use a blast shield

- Avoid heat, friction, and impact
- Use non-sparking tools

Storage

- Cool, dry, well-ventilated area
- Tightly sealed container

- Away from incompatible materials

Emergency Procedures

- Eyewash and safety shower accessible
- Know spill cleanup procedure

- Have appropriate fire extinguisher

Click to download full resolution via product page

Caption: Key safety precautions for handling Furan-2,5-dicarbohydrazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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